N-[(3S)-1-ethylpiperidin-3-yl]-1,4-dithiane-2-carboxamide

• IUPAC Name: N-[(3S)-1-ethylpiperidin-3-yl]-1,4-dithiane-2-carboxamide
• InChI: InChI=1S/C12H22N2OS2/c1-2-14-5-3-4-10(8-14)13-12(15)11-9-16-6-7-17-11/h10-11H,2-9H2,1H3,(H,13,15)/t10-,11?/m0/s1
• InChI Key: WUNKRIFGCRCDNB-VUWPPUDQSA-N
• Canonical SMILES: CCN1CCCC(C1)NC(=O)C2CSCCS2
• Isomeric SMILES: CCN1CCC[C@@H](C1)NC(=O)C2CSCCS2
• Molecular Formula: C12H22N2OS2
• Molecular Weight: 274.5 g/mol

Description

N-[(3S)-1-ethylpiperidin-3-yl]-1,4-dithiane-2-carboxamide, also known as DT-010, is a chemical compound with potential applications in scientific research. It is a small molecule drug that has shown promising results in various studies due to its unique mechanism of action.

Mechanism of Action

N-[(3S)-1-ethylpiperidin-3-yl]-1,4-dithiane-2-carboxamide works by inhibiting the activity of certain enzymes, such as histone deacetylases (HDACs) and sirtuins. HDACs are involved in the regulation of gene expression, while sirtuins play a role in cellular metabolism and stress response. By inhibiting these enzymes, this compound can alter gene expression and cellular metabolism, leading to its various biological effects.
Biochemical and Physiological Effects:
This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to its anticancer activity. It has also been found to inhibit the replication of various viruses and fungi, making it a potential candidate for the treatment of viral and fungal infections. In addition, this compound has been shown to improve cognitive function and memory in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-[(3S)-1-ethylpiperidin-3-yl]-1,4-dithiane-2-carboxamide has several advantages for lab experiments. It is a small molecule drug that can easily penetrate cell membranes, making it suitable for in vitro and in vivo studies. It is also relatively stable and can be easily synthesized in large quantities. However, one limitation of this compound is its low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-[(3S)-1-ethylpiperidin-3-yl]-1,4-dithiane-2-carboxamide. One potential application is in the treatment of viral and fungal infections, where it has shown promising results in preclinical studies. Another potential application is in the treatment of neurodegenerative diseases, where it has shown potential for improving cognitive function and memory. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various scientific research fields.

Synthesis Methods

N-[(3S)-1-ethylpiperidin-3-yl]-1,4-dithiane-2-carboxamide can be synthesized through a multistep process starting from readily available starting materials. The first step involves the reaction of 1-ethylpiperidine with 1,4-dithiane-2-carboxylic acid, followed by the addition of thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with ammonia to form the final product, this compound.

Scientific Research Applications

N-[(3S)-1-ethylpiperidin-3-yl]-1,4-dithiane-2-carboxamide has been extensively studied for its potential applications in various scientific research fields. It has been found to exhibit anticancer, antiviral, and antifungal activities. In addition, it has also shown promising results in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's diseases.